7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile

• IUPAC Name: 7-amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C15H10F3N5/c1-8-12(9-3-2-4-11(5-9)15(16,17)18)14-21-7-10(6-19)13(20)23(14)22-8/h2-5,7H,20H2,1H3
• InChI Key: FGMPVSLWIIHBQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(C=NC2=C1C3=CC(=CC=C3)C(F)(F)F)C#N)N
• Molecular Formula: C15H10F3N5
• DSSTOX Substance ID: DTXSID001126732
• Molecular Weight: 317.27 g/mol
• CAS No.: 863305-83-3

Description

7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile is a useful research compound. Its molecular formula is C15H10F3N5 and its molecular weight is 317.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Antibacterial Activity : A study by Rahmouni et al. (2014) involved the synthesis of pyrazolopyrimidine derivatives, including compounds similar to the one . These compounds showed significant antibacterial activity (Rahmouni et al., 2014).

• Antifungal and Antibacterial Properties : Youssef and Omar (2007) synthesized derivatives of pyrazolo[1,5-a]pyrimidine-6-carbonitrile and found them to exhibit excellent biocidal properties, including antifungal and antibacterial activities (Youssef & Omar, 2007).

• Biological Activities in Medicine : A study by Xu Li-feng (2011) reported the synthesis of 6-arylsubstituted pyrazolo[1,5-a] pyrimidine derivatives, highlighting their significant biological activities in medicinal applications (Xu Li-feng, 2011).

• Anti-Inflammatory Activity : El-Dean et al. (2016) explored the anti-inflammatory properties of new pyrazolo[3,4-d]pyrimidine derivatives, synthesized from a compound structurally similar to the one (El-Dean et al., 2016).

• Corrosion Inhibition : Abdel Hameed et al. (2020) investigated the use of pyrazolo[3,4-d]pyrimidine derivatives as corrosion inhibitors on C-Steel surfaces in acidic environments. These derivatives were found to effectively inhibit corrosion (Abdel Hameed et al., 2020).

• Efficient Synthesis Techniques : Kaping et al. (2020) developed a simple and efficient synthesis method for substituted pyrazolo[1,5-a]pyrimidine derivatives using ultrasound, demonstrating advances in synthetic techniques (Kaping et al., 2020).

• Microwave-Assisted Synthesis and QSAR Studies : Divate and Dhongade-Desai (2014) synthesized triazolopyrimidine-6-carbonitrile derivatives using a microwave-assisted method and conducted QSAR studies to predict their biological activities (Divate & Dhongade-Desai, 2014).

• Antimicrobial Evaluation : Shamroukh et al. (2007) synthesized pyrazolopyranotriazolopyrimidine derivatives and evaluated their antimicrobial properties, finding potent activity against various microbial strains (Shamroukh et al., 2007).

• Antimicrobial Activity Synthesis : Deshmukh et al. (2016) synthesized new pyrazolo[1,5-a]pyrimidine derivatives and evaluated their antimicrobial activity, demonstrating their potential as antimicrobial agents (Deshmukh et al., 2016).

• Reactions with 2-Methylthiopyrimidines : El-Reedy et al. (1989) studied the reactions of 2-methylthiopyrimidines to synthesize new fused pyrimidines, contributing to the understanding of the chemistry of pyrazolo[1,5-a]pyrimidine compounds (El-Reedy et al., 1989).

Future Directions

The future directions for the research on this compound could include extensive preclinical safety evaluation, and further investigation into its potential uses in proteomics research.